Cas no 61308-12-1 (1-Butanamine, N-methyl-N-(2-methyl-2-propenyl)-)

• Product Name: 1-Butanamine, N-methyl-N-(2-methyl-2-propenyl)-
• CAS No: 61308-12-1
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 484902
• PubChem ID: 71397101
• Update Time: 2025-04-19

1-Butanamine, N-methyl-N-(2-methyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, N-methyl-N-(2-methyl-2-propenyl)-
• N-methyl-N-(2-methylprop-2-enyl)butan-1-amine
• 61308-12-1
• SCHEMBL12912231
• N-Methyl-N-(2-methylprop-2-en-1-yl)butan-1-amine
• DTXSID50818617

• Inchi： 1S/C9H19N/c1-5-6-7-10(4)8-9(2)3/h2,5-8H2,1,3-4H3
• InChI Key： ZWDCDOZFAGVTNL-UHFFFAOYSA-N
• SMILES： N(C)(CC(=C)C)CCCC

Computed Properties

• Exact Mass: 141.15187
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 96.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24